4-(2-Propyl)oxyindan-2-carboxylic acid

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 4-propan-2-yloxy-2,3-dihydro-1H-indene-2-carboxylic acid
• InChI: InChI=1S/C13H16O3/c1-8(2)16-12-5-3-4-9-6-10(13(14)15)7-11(9)12/h3-5,8,10H,6-7H2,1-2H3,(H,14,15)
• InChI Key: GLWNXNSNQZKAMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC2=C1CC(C2)C(=O)O

Description

4-(2-Propyl)oxyindan-2-carboxylic acid is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(2-propyl)oxyindan-2,2-dicarboxylic acid (11.5 g) in NMP (20 ml) was heated to 150° C. After a further 15 minutes, the solution was allowed to cool to room temperature, and was poured into aqueous hydrochloric acid (1500 ml, 1 M). This mixture was extracted with ethyl acetate (2×500 ml) and a standard workup gave 4-(2-propyl)oxyindan-2-carboxylic acid (3.98 g) as a dark brown solid, which was used without further purification.